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Compound of Interest |

Compound Name: N-tert-Butyl-3-nitroaniline
CAS No.: 103394-70-3
Cat. No.: B181684

Get Quote

\ J

CAS Registry Number: 103394-70-3 Chemical Formula:
Molecular Weight: 194.23 g/mol [1]

Executive Summary

-tert-Butyl-3-nitroaniline is a secondary aromatic amine characterized by a bulky tert-butyl
group attached to the nitrogen atom and a nitro group at the meta position relative to the
amine.[1] Unlike its unhindered parent (3-nitroaniline), the tert-butyl moiety introduces
significant steric hindrance, altering the molecule's nucleophilicity and solubility profile.[1] This
compound serves as a critical intermediate in the synthesis of sterically crowded
phenylenediamines, which are precursors for specialized polyurethanes, antioxidants, and
solvatochromic dyes.[1]

Chemical Identity & Structural Properties[1][2][3]

The structure consists of a benzene ring substituted at the 1-position with a tert-butylamino
group and at the 3-position with a nitro group.[1] The electronic push-pull system (donor amine
vs. acceptor nitro) is modulated by the steric bulk of the tert-butyl group, which can force the
amino nitrogen's lone pair partially out of conjugation with the aromatic ring.[1]

Table 1: Physicochemical Profile
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Property Value | Description Note

IUPAC Name -tert-Butyl-3-nitrobenzenamine

SMILES CC(C)(C)Nciccece(cl)[OA]

InChl Key Unique Identifier Required Derivative of 3-nitroaniline

Yellow to Orange Crystalline

Appearance Solid Typical of nitroanilines
Predicted LogP ~2.9-3.1 Lipophilic due to t-butyl
H-Bond Donors 1 (NH)

H-Bond Acceptors 3 (NO2, NH)

Synthesis Protocols

Synthesizing

-tert-butyl-3-nitroaniline is non-trivial due to the steric hindrance of the tert-butyl amine and the
deactivated nature of the meta-nitro aromatic ring.[1] Traditional nucleophilic aromatic
substitution (

) is often inefficient.[1] The Buchwald-Hartwig Amination is the superior, field-proven method for
high yield and purity.[1]

Method A: Buchwald-Hartwig Palladium-Catalyzed
Amination (Recommended)

This protocol utilizes a palladium catalyst to couple 1-bromo-3-nitrobenzene with tert-
butylamine.[1] This method bypasses the electronic limitations of the aromatic ring.[1]

Reagents:
e Substrate: 1-Bromo-3-nitrobenzene (1.0 eq)

¢ Amine:tert-Butylamine (1.2 eq)[1]
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Catalyst:
(1-2 mol%)[1]
Ligand: BINAP or Xantphos (2-4 mol%)[1]

Base: Sodium tert-butoxide (

) (1.5 eq)[1]

Solvent: Toluene or 1,4-Dioxane (Anhydrous)[1]

Step-by-Step Protocol:

Inert Atmosphere: Flame-dry a three-neck round-bottom flask and purge with Argon or
Nitrogen.[1]

Catalyst Pre-mix: Charge the flask with

, Ligand, and
. Add anhydrous toluene and stir for 10 minutes to activate the catalyst complex.[1]

Substrate Addition: Add 1-bromo-3-nitrobenzene and tert-butylamine via syringe.

Reaction: Heat the mixture to 80—-100°C. Monitor via TLC (Silica, Hexane:EtOAc 8:2) or
HPLC.[1] The reaction typically completes in 4-12 hours.[1]

Work-up: Cool to room temperature. Filter through a pad of Celite to remove palladium
residues.[1] Wash the pad with ethyl acetate.[1]

Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash
column chromatography (Silica gel, gradient Hexane

5% EtOAc/Hexane).

Method B: Nucleophilic Aromatic Substitution ()

Note: This method is less efficient for meta-substituted substrates but viable if Pd-catalysis is

unavailable.[1] It requires a leaving group with high nucleofugality (Fluorine).[1]
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Reagents: 1-Fluoro-3-nitrobenzene, tert-Butylamine (excess), DMSO,

.[1] Condition: High temperature (120°C+) in a sealed tube is often required to overcome steric
and electronic resistance.[1]

Synthesis Logic Diagram

The following diagram illustrates the decision logic and reaction pathway for the synthesis.

Route A: Pd-Catalysis 1-Bromo-3-nitrobenzene - Pd2(dba)3 / BINAP . . o
(Buchwald-Hartwig) + tert-Butylamine NaOtBu, Toluene, 100°C High Yield (>85%)

. . - - Product Isolation
Target: N-tert-Butyl-3-nitroaniline Moderate Yield (CAS 103394-70-3)

Route B: SnAr 1-Fluoro-3-nitrobenzene o| DMSO, k2co3 Harsh Conditions
(High Temp/Pressure) + tert-Butylamine ™| 120°C, Sealed Tube

A

Click to download full resolution via product page

Figure 1: Synthetic pathways comparing Palladium-catalyzed amination vs. classical
nucleophilic substitution.

Structural Characterization (Analytical Profile)

Since specific spectral data for this CAS is rare in public repositories, the following is the
derived analytical profile based on substituent effects (ChemDraw/MestReNova prediction
algorithms).

Nuclear Magnetic Resonance ( NMR)

Solvent:

(Chloroform-d) Internal Standard: TMS (0.00 ppm)[1]
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narrow triplet or
doublet.[1]

Infrared Spectroscopy (FT-IR)[1]

e 3350 — 3400 cm~*: N-H stretching (secondary amine, weak/medium).[1]
e 2960 — 2870 cm~1: C-H stretching (aliphatic tert-butyl).[1]

e 1530 cm~t & 1350 cm~1: N-O stretching (Asymmetric & Symmetric nitro group bands).

Applications & Reactivity

-tert-Butyl-3-nitroaniline is primarily a "masked" diamine.[1] The nitro group serves as a
protected amine that can be reduced selectively.[1]

Key Reaction Pathways[1][4]

e Reduction to Diamine:
o Reagent:

or

1]

o Product:

-tert-butylbenzene-1,3-diamine.[1]

o Use: Curing agent for epoxy resins or intermediate for azo dyes where the bulky group
improves solubility.[1]

» Electrophilic Aromatic Substitution:
o The ring is deactivated by

but activated by

.[1] Substitution (e.g., bromination) will occur ortho or para to the amine group (Positions
2, 4, or 6), with Position 4 being favored sterically.[1]
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N-tert-Butyl-3-nitroaniline

Reduction Bromination
(H2, Pd/C) (Br2, AcOH)
Polymer Precursor Directed by Amine

4-Bromo-N-tert-butyl-3-nitroaniline
(Major Isomer)

N-tert-Butyl-1,3-diaminobenzene

Click to download full resolution via product page

Figure 2: Primary reactivity pathways for downstream applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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